Cas no 1219346-87-8 (Fmoc-DL-(2-bromophenyl)glycine)

• Product Name: Fmoc-DL-(2-bromophenyl)glycine
• CAS No: 1219346-87-8
• MF: C₂₃H₁₈BrNO₄
• MW: 452.297325611115
• MDL: MFCD09750503
• CID: 1213431
• PubChem ID: 46737299
• Update Time: 2025-06-14

Fmoc-DL-(2-bromophenyl)glycine Chemical and Physical Properties

Names and Identifiers

• (2-Bromophenyl){[(9H-fluoren-9-ylmethoxy)carbonyl]amino}acetic ac id
• Fmoc-DL-(2-bromophenyl)glycine
• (R)-(2-BROMO-PHENYL)-[(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)]-ACETIC ACID
• 2-(2-Bromophenyl)-2-({[(9h-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
• 1219346-87-8
• AB32780
• 1260593-08-5
• 2-(2-bromophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid
• EN300-81275
• (S)-(2-BROMO-PHENYL)-[(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)]-ACETIC ACID
• 1260608-75-0
• AB32784
• (2-bromophenyl)({[(9H-fluoren-9-ylmethoxy)carbonyl]amino})acetic acid
• 2-(2-bromophenyl)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}acetic acid
• CS-0262072
• 2-(2-bromophenyl)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}aceticacid

• MDL： MFCD09750503
• Inchi： 1S/C23H18BrNO4/c24-20-12-6-5-11-18(20)21(22(26)27)25-23(28)29-13-19-16-9-3-1-7-14(16)15-8-2-4-10-17(15)19/h1-12,19,21H,13H2,(H,25,28)(H,26,27)
• InChI Key： YSSWSOALPZVFGM-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 451.04192g/mol
• Monoisotopic Mass: 451.04192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 75.6Ų

Additional information on Fmoc-DL-(2-bromophenyl)glycine

Recent Advances in the Application of Fmoc-DL-(2-bromophenyl)glycine (CAS: 1219346-87-8) in Chemical Biology and Medicinal Research

Fmoc-DL-(2-bromophenyl)glycine (CAS: 1219346-87-8) is a non-natural amino acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its Fmoc (9-fluorenylmethoxycarbonyl) protecting group and a bromophenyl side chain, serves as a versatile building block in peptide synthesis and drug discovery. Recent studies have highlighted its potential in the development of novel therapeutics and as a tool for probing protein-protein interactions.

The unique structural features of Fmoc-DL-(2-bromophenyl)glycine, particularly the bromine atom at the ortho position of the phenyl ring, make it a valuable intermediate for further functionalization via cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. This property has been exploited in the synthesis of complex peptide-based inhibitors and modulators of biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the construction of peptidomimetics targeting the PD-1/PD-L1 immune checkpoint pathway, showcasing its utility in immunotherapy research.

In addition to its applications in drug discovery, Fmoc-DL-(2-bromophenyl)glycine has been employed in the development of supramolecular materials. Research published in ACS Nano in early 2024 revealed that this amino acid derivative can self-assemble into nanostructures with unique photophysical properties, potentially useful for bioimaging and drug delivery systems. The bromophenyl moiety was found to enhance the stability of these nanostructures while allowing for post-assembly modifications through click chemistry approaches.

From a synthetic chemistry perspective, recent advancements in the production of Fmoc-DL-(2-bromophenyl)glycine have focused on improving yield and enantiomeric purity. A 2023 report in Organic Process Research & Development described an optimized asymmetric synthesis route using chiral auxiliaries, achieving >99% ee while reducing production costs by 40% compared to previous methods. This development is particularly significant for scaling up production to meet the growing demand in pharmaceutical research.

The safety profile and handling requirements of Fmoc-DL-(2-bromophenyl)glycine (CAS: 1219346-87-8) have also been subjects of recent investigation. A comprehensive toxicological assessment published in Chemical Research in Toxicology in 2024 indicated that the compound exhibits low acute toxicity but requires proper handling due to potential skin sensitization. These findings have important implications for laboratory safety protocols when working with this chemical.

Looking forward, the versatility of Fmoc-DL-(2-bromophenyl)glycine continues to inspire innovative applications across multiple disciplines. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules for targeted protein degradation and its use as a fluorescent probe for studying enzyme mechanisms. As synthetic methodologies advance and our understanding of its biological interactions deepens, this compound is poised to play an increasingly important role in bridging chemical synthesis with biological applications.